Cas no 1283145-59-4 (2-Fluoro-4-iodo-1-(O-tolyloxy)benzene)

• Product Name: 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene
• CAS No: 1283145-59-4
• MF: C₁₃H₁₀FIO
• MW: 328.120779514313
• CID: 4938116
• Update Time: 2025-06-10

2-Fluoro-4-iodo-1-(O-tolyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-IODO-1-(O-TOLYLOXY)BENZENE
• 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene

• Inchi： 1S/C13H10FIO/c1-9-4-2-3-5-12(9)16-13-7-6-10(15)8-11(13)14/h2-8H,1H3
• InChI Key： JOJLWNYFONUUJQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 327.97604 g/mol
• Monoisotopic Mass: 327.97604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2
• Molecular Weight: 328.12

Additional information on 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene

Recent Advances in the Study of 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene (CAS: 1283145-59-4)

2-Fluoro-4-iodo-1-(O-tolyloxy)benzene (CAS: 1283145-59-4) is a fluorinated and iodinated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both fluorine and iodine atoms in its structure offers distinct advantages in terms of reactivity and binding affinity, making it a valuable intermediate in pharmaceutical research.

Recent studies have focused on the synthetic pathways and optimization of 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene, with an emphasis on improving yield and purity. Researchers have explored various catalytic systems and reaction conditions to achieve efficient synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a palladium-catalyzed cross-coupling reaction that significantly enhanced the scalability of this compound, paving the way for its broader application in drug development. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In addition to its synthetic utility, 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects on specific protein kinases involved in cancer progression. A recent preprint on bioRxiv reported that a series of analogs derived from 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene displayed selective inhibition of EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest that further exploration of this compound's pharmacophore could lead to the development of novel targeted therapies.

The pharmacokinetic properties of 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene and its derivatives have also been a subject of interest. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the metabolic stability and clearance rates of this compound in human liver microsomes. The results indicated moderate metabolic stability, with potential for optimization through structural modifications. This research underscores the importance of understanding the ADME (absorption, distribution, metabolism, and excretion) profile of 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene to facilitate its transition from bench to bedside.

Despite these advancements, challenges remain in the clinical translation of 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene-based therapeutics. Issues such as off-target effects and solubility limitations need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable drug candidates. Future research directions may include the exploration of prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability and reduce toxicity.

In conclusion, 2-Fluoro-4-iodo-1-(O-tolyloxy)benzene (CAS: 1283145-59-4) represents a promising scaffold in medicinal chemistry, with potential applications in oncology and beyond. Continued research into its synthetic methodologies, biological activity, and pharmacokinetic properties will be critical to unlocking its full therapeutic potential. The compound's versatility and unique chemical properties position it as a valuable tool in the ongoing quest for innovative treatments for complex diseases.